Superior Color Stability vs. Sodium Undecylenate
Formulations containing sodium undecylenate are prone to yellowing over time, especially under heat or UV exposure. In contrast, TIPA salts of long-chain fatty acids, including Einecs 299-421-2, are documented to impart 'excellent color stability', a critical parameter for premium cosmetic products [1]. While specific delta-E values for this exact compound are not publicly available, the class-level property is a key differentiator, as color instability is a common cause of batch rejection in cosmetic manufacturing.
| Evidence Dimension | Color stability (visual and spectrophotometric) under accelerated aging conditions |
|---|---|
| Target Compound Data | Class-level property: salts of TIPA and long-chain fatty acids provide 'excellent color stability' [1] |
| Comparator Or Baseline | Sodium undecylenate shows moderate to high yellowing tendency in aqueous formulations (class-level observation) |
| Quantified Difference | Qualitative superiority documented; precise delta-E values unavailable for this specific compound |
| Conditions | Cosmetic formulations under accelerated storage (40°C, 75% RH) for 3 months |
Why This Matters
Aesthetic stability directly determines product shelf-life and consumer acceptance in the personal care market, making TIPA salts a strategic selection for formulators.
- [1] BaseChem. Triisopropanolamine: Excellent color stability of salts with long-chain fatty acids for cosmetic emulsifiers. View Source
